Cas no 62702-86-7 (Acetic acid, [3-(1-piperidinyl)cyclohexylidene]-, methyl ester)

Acetic acid, [3-(1-piperidinyl)cyclohexylidene]-, methyl ester structure
62702-86-7 structure
Product Name:Acetic acid, [3-(1-piperidinyl)cyclohexylidene]-, methyl ester
CAS No:62702-86-7
MF:C14H23NO2
MW:237.33792424202
CID:434673
PubChem ID:71383662
Update Time:2025-04-19

Acetic acid, [3-(1-piperidinyl)cyclohexylidene]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, [3-(1-piperidinyl)cyclohexylidene]-, methyl ester
    • methyl 2-(3-piperidin-1-ylcyclohexylidene)acetate
    • Methyl [3-(piperidin-1-yl)cyclohexylidene]acetate
    • 62702-86-7
    • DTXSID10805962
    • Inchi: 1S/C14H23NO2/c1-17-14(16)11-12-6-5-7-13(10-12)15-8-3-2-4-9-15/h11,13H,2-10H2,1H3
    • InChI Key: HGLVYVJHABBRRZ-UHFFFAOYSA-N
    • SMILES: O(C)C(C=C1CCCC(C1)N1CCCCC1)=O

Computed Properties

  • Exact Mass: 237.17299
  • Monoisotopic Mass: 237.172878976g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.2
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.54
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